Cas no 74341-77-8 (1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride)

• Product Name: 1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride
• CAS No: 74341-77-8
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 979207
• PubChem ID: 3057997
• Update Time: 2025-05-20

1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride
• 3,4-MDPA (hydrochloride)
• 3,4-MDPA Hydrochloride
• 1-(1,3-benzodioxol-5-yl)-N-propylpropan-2-amine;hydrochloride
• MDPR
• 3HM2G45B8G
• 1,3-BENZODIOXOLE-5-ETHANAMINE, .ALPHA.-METHYL-N-PROPYL-, HYDROCHLORIDE (1:1)
• alpha-Methyl-N-propyl-1,3-benzodioxole-5-ethanamine hydrochloride
• N-Propyl-3,4-methylenedioxyamphetamine Hydrochloride (3,4-MDPA HCl)
• 3,4-Methylenedioxy-N-propylamphetamine hydrochloride
• N-[1-(2H-1,3-Benzodioxol-5-yl)propan-2-yl]propan-1-amine--hydrogen chloride (1/1)
• N-Propyl-3,4-methylenedioxyamphetamine Hydrochloride (3,4-MDPA HCl) 1.0 mg/ml in Methanol (as free base)
• 74341-77-8
• N-Propyl-3,4-methylenedioxyamphetamine Hydrochloride
• PD019471
• UNII-3HM2G45B8G
• DTXSID30995874
• MDPR hydrochloride
• [1-(2H-1,3-BENZODIOXOL-5-YL)PROPAN-2-YL](PROPYL)AMINE HYDROCHLORIDE
• DB-215429
• 1-(1,3-benzodioxol-5-yl)-N-propylpropan-2-amine hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-3-6-14-10(2)7-11-4-5-12-13(8-11)16-9-15-12;/h4-5,8,10,14H,3,6-7,9H2,1-2H3;1H
• InChI Key： WAXHXZWOUQTVQZ-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CC(C)NCCC

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride

Professional Introduction to 1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride (CAS No. 74341-77-8)

1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride, with the CAS number 74341-77-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodioxole class, which is known for its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The< strong>benzodioxole core structure of this compound is characterized by a fused oxygen-containing heterocyclic system, which contributes to its unique chemical properties and biological interactions. Specifically, the presence of an amine group at the 5-position and a propyl substituent at the alpha position introduces specific reactivity and functionalization possibilities. These features make it a versatile building block for designing novel molecules with potential pharmacological effects.

In recent years, there has been growing interest in< strong>1,3-benzodioxole derivatives due to their reported activities in various biological assays. Research has highlighted their potential as scaffolds for developing compounds with< strong>antidepressant,< strong>anticonvulsant, and< strong>antimicrobial properties. The N-propyl substitution at the alpha position in this particular derivative enhances its binding affinity to certain neurotransmitter receptors, which is a critical factor in drug design for central nervous system (CNS) disorders.

The hydrochloride form of this compound is particularly advantageous in pharmaceutical applications due to its improved pharmacokinetic properties. The chloride ion interacts favorably with biological systems, facilitating better absorption and distribution within the body. This makes it an attractive candidate for further development into prodrugs or active pharmaceutical ingredients (APIs) that require high bioavailability.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between< strong>1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride and biological targets. These studies have revealed that the compound can modulate key signaling pathways involved in neurodegenerative diseases. For instance, preliminary data suggest that it may interact with< strong>cAMP-dependent protein kinase (PKA) and other kinases relevant to neuronal survival and plasticity. Such findings are particularly promising for exploring potential treatments for conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the benzodioxole ring system followed by functional group transformations to introduce the amine and propyl substituents. The final hydrochlorination step is critical for stabilizing the compound and enhancing its solubility in aqueous solutions.

In industrial settings, the production of< strong>1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride must adhere to stringent quality control measures to ensure consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the structural integrity and purity of the final product. These methods provide critical data for regulatory submissions and ensure compliance with pharmaceutical standards.

The compound's potential extends beyond CNS applications; it has shown promise in preclinical studies as a tool compound for investigating enzyme mechanisms and receptor binding affinities. Researchers are exploring its utility as an intermediate in synthesizing more complex molecules with tailored pharmacological profiles. The flexibility offered by its core structure allows chemists to modify various substituents while retaining key biological activities.

The development of novel drug candidates often involves iterative testing of derivatives to optimize efficacy and minimize side effects. In this context,< strong>1,3-Benzodioxole-5-ethanamine, alpha-methyl-N-propyl-, hydrochloride serves as a valuable starting point for generating a series of analogs through structural modifications. By systematically altering functional groups or substituents, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds.

The growing body of research on benzodioxole derivatives underscores their significance in medicinal chemistry. As computational methods improve and synthetic techniques evolve, the accessibility of these compounds increases, fostering further innovation in drug discovery. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits for patients worldwide.